Cas no 2167434-01-5 (2-Bromobutyl 1,2,3-thiadiazole-5-carboxylate)

2-Bromobutyl 1,2,3-thiadiazole-5-carboxylate structure
2167434-01-5 structure
Product Name:2-Bromobutyl 1,2,3-thiadiazole-5-carboxylate
CAS No:2167434-01-5
MF:C7H9BrN2O2S
MW:265.127559423447
CID:5763770
PubChem ID:164663829
Update Time:2023-11-15

2-Bromobutyl 1,2,3-thiadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-bromobutyl 1,2,3-thiadiazole-5-carboxylate
    • EN300-1572558
    • 2167434-01-5
    • 2-Bromobutyl 1,2,3-thiadiazole-5-carboxylate
    • Inchi: 1S/C7H9BrN2O2S/c1-2-5(8)4-12-7(11)6-3-9-10-13-6/h3,5H,2,4H2,1H3
    • InChI Key: CWLCJUULGCNJMM-UHFFFAOYSA-N
    • SMILES: BrC(COC(C1=CN=NS1)=O)CC

Computed Properties

  • Exact Mass: 263.95681g/mol
  • Monoisotopic Mass: 263.95681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 80.3Ų

2-Bromobutyl 1,2,3-thiadiazole-5-carboxylate Pricemore >>

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